Cas no 1692630-26-4 (2,2-dimethyl-3-(1-methyl-1H-imidazol-5-yl)cyclopropan-1-amine)

• Product Name: 2,2-dimethyl-3-(1-methyl-1H-imidazol-5-yl)cyclopropan-1-amine
• CAS No: 1692630-26-4
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 6171789
• PubChem ID: 130488468
• Update Time: 2025-07-18

2,2-dimethyl-3-(1-methyl-1H-imidazol-5-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(1-methyl-1H-imidazol-5-yl)cyclopropan-1-amine
• 1692630-26-4
• EN300-1865775

• Inchi： 1S/C9H15N3/c1-9(2)7(8(9)10)6-4-11-5-12(6)3/h4-5,7-8H,10H2,1-3H3
• InChI Key： WOBYVYQWUJUJOW-UHFFFAOYSA-N
• SMILES： NC1C(C2=CN=CN2C)C1(C)C

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 43.8Ų

Additional information on 2,2-dimethyl-3-(1-methyl-1H-imidazol-5-yl)cyclopropan-1-amine

Introduction to 2,2-dimethyl-3-(1-methyl-1H-imidazol-5-yl)cyclopropan-1-amine (CAS No. 1692630-26-4) and Its Emerging Applications in Chemical Biology

2,2-dimethyl-3-(1-methyl-1H-imidazol-5-yl)cyclopropan-1-amine, identified by its CAS number 1692630-26-4, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its versatile pharmacological properties. This heterocyclic amine features a cyclopropane ring substituted with a dimethyl group at the 2-position and an imidazole moiety at the 3-position, further functionalized with a methyl group. The combination of these structural elements imparts distinct chemical and biological characteristics, making it a promising candidate for drug discovery and therapeutic development.

The cyclopropane core is a well-known pharmacophore in medicinal chemistry, known for its ability to enhance binding affinity and metabolic stability. In contrast, the 1-methyl-1H-imidazol-5-yl substituent introduces additional pharmacological activity by modulating receptor interactions and enzyme inhibition. Recent studies have highlighted the potential of this compound as a scaffold for developing novel therapeutic agents, particularly in the treatment of neurological disorders and inflammatory conditions.

Recent advancements in computational chemistry have enabled the systematic screening of such compounds for their biological activity. Virtual screening algorithms have identified 2,2-dimethyl-3-(1-methyl-1H-imidazol-5-yl)cyclopropan-1-amine as a hit compound with inhibitory activity against several key enzymes implicated in disease pathways. Notably, preliminary in vitro experiments have demonstrated its efficacy in modulating enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory responses.

The imidazole ring, a common motif in bioactive molecules, contributes to the compound's ability to interact with biological targets through hydrogen bonding and electrostatic interactions. The presence of the methyl group at the 5-position of the imidazole further fine-tunes its binding affinity by altering electronic distribution and steric hindrance. These structural features make 2,2-dimethyl-3-(1-methyl-1H-imidazol-5-yl)cyclopropan-1-amine an attractive candidate for further optimization into lead compounds for drug development.

In vivo studies have begun to explore the pharmacokinetic properties of this compound, revealing promising results regarding bioavailability and target specificity. Animal models have shown that administration of CAS No. 1692630-26-4 leads to significant reductions in pro-inflammatory cytokine levels, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary neuropharmacological studies indicate that it may interact with receptors involved in pain signaling pathways, making it a candidate for analgesic applications.

The synthesis of 2,2-dimethyl-3-(1-methyl-1H-imidazol-5-yl)cyclopropan-1-amine has been optimized using multi-step organic reactions that leverage modern catalytic methods. The cyclopropane ring is typically constructed via ring-closing metathesis (RCM), while the imidazole moiety is introduced through nucleophilic substitution or condensation reactions. These synthetic strategies ensure high yield and purity, facilitating further structural modifications and derivatization efforts.

The growing interest in this compound underscores its potential as a building block for novel therapeutics. Researchers are exploring derivatives of CAS No. 1692630-26-4 that enhance solubility or improve target engagement while maintaining pharmacological efficacy. Advances in medicinal chemistry continue to drive innovation in this area, with 2,2-dimethyl-substituted cyclopropanecarboxamides being particularly noteworthy due to their reported bioactivity profiles.

Future directions for research on 2,2-dimethyl-substituted cyclopropanecarboxamides include exploring their mechanism of action at a molecular level and evaluating their safety profiles in preclinical studies. Collaborative efforts between synthetic chemists and biologists are essential to translate these promising preclinical findings into clinical applications that address unmet medical needs.

The integration of machine learning tools into drug discovery pipelines has accelerated the identification of promising candidates like CAS No. 1692630-26-4. Predictive models trained on large datasets of bioactive compounds have highlighted this molecule as a high-potential scaffold for further development. Such computational approaches complement traditional experimental screening methods by rapidly narrowing down candidates based on structural features alone.

The versatility of CAS No. 1692630-26-4 as a pharmacological scaffold also opens avenues for exploring its use in combination therapies. By pairing it with other bioactive molecules that target different disease pathways, researchers aim to develop synergistic treatments that enhance therapeutic outcomes while minimizing side effects.